Cas no 1000932-72-8 (N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide
• CAS No: 1000932-72-8
• MF: C₁₂H₂₀N₄O₄S
• MW: 316.376601219177
• MDL: MFCD09863397
• CID: 4777406
• PubChem ID: 28818964
• Update Time: 2025-06-03

N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide
• NE55157
• Z317046450
• N-(2-Aminoethyl)-1-methyl-4-(4-morpholinylsulfonyl)-1H-pyrrole-2-carboxamide
• G24223
• EN300-30690
• N-(2-aminoethyl)-1-methyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxamide
• N-(2-aminoethyl)-1-methyl-4-morpholin-4-ylsulfonylpyrrole-2-carboxamide
• CS-0245575
• AKOS034166402
• 1000932-72-8
• DTXSID201141659
• Z316087582
• N-(2-aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)pyrrole-2-carboxamide
• N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide

• MDL： MFCD09863397
• Inchi： 1S/C12H20N4O4S/c1-15-9-10(8-11(15)12(17)14-3-2-13)21(18,19)16-4-6-20-7-5-16/h8-9H,2-7,13H2,1H3,(H,14,17)
• InChI Key： KZBNVXBIDOKTSV-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C(NCCN)=O)=C1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 316.12052631g/mol
• Monoisotopic Mass: 316.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide

Introduction to N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide (CAS No. 1000932-72-8)

N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1000932-72-8, represents a novel molecular entity with a unique structural framework that combines various pharmacophoric elements. The presence of both amino and sulfonamide functional groups, coupled with a pyrrole core, makes this molecule a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The 2-aminoethyl side chain introduces a flexible, nucleophilic moiety that can engage in hydrogen bonding or coordinate with metal ions, while the morpholine-4-sulfonyl group provides additional solubility and metabolic stability. These features are particularly relevant in the context of developing small-molecule inhibitors or modulators for various biological pathways.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds for medicinal applications. Pyrrole derivatives, in particular, have been extensively studied due to their diverse biological activities. The compound under discussion incorporates a pyrrole ring, which is known to be a key structural motif in many bioactive molecules. This heterocycle not only contributes to the overall stability of the molecule but also serves as a scaffold for further chemical modifications, enabling the design of libraries of compounds with tailored properties.

The sulfonamide moiety in N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide is another critical feature that enhances its potential as a pharmacological agent. Sulfonamides are well-documented for their ability to act as scaffolds in drug design, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the sulfonamide group into this compound not only improves its solubility but also enhances its interactions with biological targets, making it a valuable candidate for further investigation.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in the development of new drugs. N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide exemplifies how careful consideration of molecular structure can lead to the discovery of novel therapeutic agents. The combination of the aminoethyl group, morpholine sulfonamide, and pyrrole core creates a multifaceted molecular entity that can potentially interact with multiple targets within biological systems.

In the context of current research trends, this compound aligns well with the growing interest in multitarget drug discovery. Multitarget drugs are designed to simultaneously modulate multiple biological targets, which can lead to improved therapeutic efficacy and reduced side effects. The unique structural features of N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide make it an attractive candidate for such an approach. By targeting multiple pathways or receptors, this compound could offer a synergistic effect that surpasses single-target inhibitors.

The synthesis and characterization of N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for subsequent pharmacological studies. Techniques such as multi-step organic synthesis, followed by purification using chromatographic methods, have been utilized to obtain the desired compound in sufficient quantities for further investigation.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown potential activity against various disease-related targets, including enzymes and receptors involved in inflammation and cancer progression. These findings underscore the therapeutic potential of N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide and highlight its suitability for further development into a novel therapeutic agent.

The development of new drugs is often accompanied by challenges related to pharmacokinetics and bioavailability. However, the structural features of N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide are designed to address these issues. The presence of polar functional groups enhances solubility, while metabolic stability is improved by the incorporation of stable heterocyclic moieties. These factors contribute to better bioavailability and prolonged half-life, which are essential for effective drug delivery.

In conclusion, N-(2-Aminoethyl)-1-methyl-4-(morpholine-4-sulfonyl) -1H-pyrrole - 2 - carboxamide (CAS No. 1000932 - 72 - 8) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and promising pharmacological properties make it a valuable candidate for further exploration in drug discovery and therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.